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Compound of Interest

Compound Name: Crabrolin

Cat. No.: B1623654 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: There is no publicly available Safety Data Sheet (SDS) for Crabrolin. The following

guidance is based on its nature as a bioactive peptide derived from hornet venom and general

principles of laboratory safety for handling potentially hazardous biological compounds. Treat

Crabrolin with a high degree of caution.

Crabrolin is a tridecapeptide (a peptide with 13 amino acids) isolated from the venom of the

European hornet, Vespa crabro[1]. Its chemical formula is C74H130N18O14[2]. Research has

shown that Crabrolin can release histamine from mast cells and possesses antimicrobial and

potential anti-proliferative properties[1][3][4]. Due to its biological activity, it is essential to

handle Crabrolin with appropriate personal protective equipment and follow strict safety

protocols.

Personal Protective Equipment (PPE) and Safety
Measures
Given the biological activity of Crabrolin as a component of wasp venom, appropriate PPE is

crucial to prevent exposure. The following table summarizes the recommended PPE and safety

measures.
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Equipment/Measure Specification Purpose

Hand Protection

Nitrile or neoprene gloves

(unlined and chemical-

resistant)[5][6].

To prevent skin contact, which

could lead to histamine release

or other biological effects.

Eye Protection
Chemical safety goggles or a

face shield[6][7].

To protect eyes from splashes

of solutions containing

Crabrolin.

Body Protection
A lab coat or a disposable

coverall[6][8].

To protect skin and personal

clothing from contamination.

Respiratory Protection

Generally not required for

handling small quantities in

solution. Use a fume hood for

handling powders or creating

aerosols.

To prevent inhalation of

aerosolized Crabrolin.

Workstation

Work in a well-ventilated area,

preferably within a chemical

fume hood or biological safety

cabinet, especially when

handling stock solutions or

powdered forms[9].

To contain any potential spills

or aerosols and minimize

exposure.

Emergency Equipment

An eyewash station and safety

shower should be readily

accessible[9][10].

To provide immediate

decontamination in case of

accidental exposure.

Operational Plan: Handling and Storage
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store Crabrolin in a cool, dry, and well-ventilated area, away from incompatible materials.

Follow the supplier's specific storage temperature recommendations (typically -20°C or lower

for peptides).
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Keep the container tightly sealed.

Preparation of Solutions:

Perform all weighing and solution preparation in a designated area, such as a chemical fume

hood, to avoid inhalation of the powder.

Use a dedicated set of calibrated pipettes and other equipment.

When preparing solutions, slowly add the solvent to the lyophilized peptide to avoid

generating dust.

Clearly label all solutions with the compound name, concentration, date, and your initials.

Disposal Plan
Proper disposal of Crabrolin and associated waste is critical to prevent environmental

contamination and accidental exposure.

Unused Crabrolin: Dispose of as hazardous chemical waste. Consult your institution's

Environmental Health and Safety (EHS) office for specific procedures[11][12]. Do not discard

down the drain[10].

Contaminated Materials: All materials that have come into contact with Crabrolin, such as

pipette tips, gloves, and empty vials, should be collected in a designated, sealed hazardous

waste container.

Liquid Waste: Collect all liquid waste containing Crabrolin in a clearly labeled, sealed waste

container.

Decontamination: Decontaminate work surfaces with an appropriate cleaning agent (e.g.,

70% ethanol), followed by a thorough rinse with water.

Experimental Protocols
General Protocol for In Vitro Cell-Based Assays with
Crabrolin
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This protocol provides a general framework for studying the effects of Crabrolin on cultured

cells.

Cell Culture:

Culture the desired cell line in the appropriate medium and conditions (e.g., 37°C, 5%

CO2).

Seed cells in multi-well plates at a predetermined density and allow them to adhere

overnight.

Preparation of Crabrolin Working Solutions:

Prepare a stock solution of Crabrolin in a suitable solvent (e.g., sterile water or DMSO).

Make serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentrations.

Cell Treatment:

Remove the old medium from the cell culture plates.

Add the medium containing the different concentrations of Crabrolin to the respective

wells. Include a vehicle control (medium with solvent but no Crabrolin) and a negative

control (medium only).

Incubation:

Incubate the cells with Crabrolin for the desired period (e.g., 24, 48, or 72 hours).

Assessment of Cell Viability/Proliferation:

After incubation, assess cell viability using a standard method such as the MTT or WST-1

assay.

Read the absorbance at the appropriate wavelength using a microplate reader.

Data Analysis:
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Calculate the percentage of cell viability relative to the control.

Plot the results and determine the IC50 value (the concentration of Crabrolin that inhibits

50% of cell growth), if applicable.

Visualizations
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Crabrolin Handling and Safety Workflow
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Caption: Workflow for the safe handling of Crabrolin from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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